ethyl 2-[(3-chloro-4-ethoxybenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate

• IUPAC Name: ethyl 2-[(3-chloro-4-ethoxybenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C16H17ClN2O4S/c1-4-22-12-7-6-10(8-11(12)17)14(20)19-16-18-9(3)13(24-16)15(21)23-5-2/h6-8H,4-5H2,1-3H3,(H,18,19,20)
• InChI Key: DLPJNQDDPWPWNP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC2=NC(=C(S2)C(=O)OCC)C)Cl
• Molecular Formula: C16H17ClN2O4S
• Molecular Weight: 368.8 g/mol

Description

Ethyl 2-[(3-chloro-4-ethoxybenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a thiazole derivative that has been synthesized using various methods and has shown promising results in biochemical and physiological studies. In

Scientific Research Applications

Ethyl 2-[(3-chloro-4-ethoxybenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate has shown potential applications in various scientific research fields. It has been studied for its anti-inflammatory, anti-tumor, and anti-microbial properties. The compound has been found to inhibit the growth of cancer cells and reduce inflammation in animal models. It has also shown promising results in inhibiting the growth of bacterial and fungal strains.

Mechanism of Action

The mechanism of action of ethyl 2-[(3-chloro-4-ethoxybenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate is not yet fully understood. However, it is believed to inhibit the activity of enzymes involved in various metabolic pathways, leading to its anti-inflammatory and anti-tumor effects. It has also been found to disrupt the cell membrane of bacterial and fungal strains, leading to their growth inhibition.
Biochemical and Physiological Effects:
Ethyl 2-[(3-chloro-4-ethoxybenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate has shown various biochemical and physiological effects in animal models. It has been found to reduce the levels of inflammatory cytokines and chemokines, leading to reduced inflammation. It has also shown anti-tumor effects by inhibiting the growth of cancer cells. In addition, it has been found to inhibit the growth of bacterial and fungal strains, indicating its potential as an antimicrobial agent.

Advantages and Limitations for Lab Experiments

The advantages of using ethyl 2-[(3-chloro-4-ethoxybenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate in lab experiments include its high purity and yield, as well as its potential applications in various scientific research fields. However, its limitations include the lack of understanding of its mechanism of action and potential side effects.

Future Directions

For the research on ethyl 2-[(3-chloro-4-ethoxybenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate include further studies on its mechanism of action, potential side effects, and optimization of its synthesis method. It also has potential applications in drug development for various diseases, including cancer and inflammatory disorders. Further research is needed to explore its full potential in these areas.
In conclusion, ethyl 2-[(3-chloro-4-ethoxybenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate is a promising compound that has shown potential applications in various scientific research fields. Its synthesis method has been optimized, and it has shown anti-inflammatory, anti-tumor, and anti-microbial properties in animal models. Further research is needed to fully understand its mechanism of action and potential side effects, as well as to explore its potential applications in drug development.

Synthesis Methods

Ethyl 2-[(3-chloro-4-ethoxybenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate can be synthesized using various methods, including the reaction of 2-aminothiazole with ethyl 2-bromo-4-methyl-5-oxo-5H-pyrano[4,3-b]pyran-3-carboxylate and 3-chloro-4-ethoxybenzoyl chloride in the presence of a base. Another method involves the reaction of 2-aminothiazole with ethyl 2-bromo-4-methyl-5-oxo-5H-pyrano[4,3-b]pyran-3-carboxylate and 3-chloro-4-ethoxybenzoic acid in the presence of a coupling agent. These methods have shown high yields and purity of the compound.